![molecular formula C16H18N4O2 B5702270 1-(2-nitrobenzyl)-4-(2-pyridinyl)piperazine](/img/structure/B5702270.png)
1-(2-nitrobenzyl)-4-(2-pyridinyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-nitrobenzyl)-4-(2-pyridinyl)piperazine, commonly known as NBMPR, is a potent and selective inhibitor of the human equilibrative nucleoside transporter 1 (hENT1). It is widely used in scientific research to study the role of hENT1 in nucleoside transport and metabolism.
Mechanism of Action
NBMPR inhibits 1-(2-nitrobenzyl)-4-(2-pyridinyl)piperazine-mediated nucleoside transport by binding to the transporter protein and blocking the transport of nucleosides across the cell membrane. This inhibition leads to a decrease in intracellular nucleoside levels and a disruption of nucleoside metabolism.
Biochemical and Physiological Effects:
NBMPR has been shown to have a variety of biochemical and physiological effects. In cancer cells, NBMPR inhibits nucleoside uptake and metabolism, leading to decreased cell proliferation and increased cell death. In immune cells, NBMPR inhibits nucleoside uptake and metabolism, leading to decreased immune cell function and increased susceptibility to infection. In neurons, NBMPR inhibits nucleoside uptake and metabolism, leading to decreased neurotransmitter release and altered synaptic transmission.
Advantages and Limitations for Lab Experiments
One of the main advantages of NBMPR is its high potency and selectivity for 1-(2-nitrobenzyl)-4-(2-pyridinyl)piperazine. This allows researchers to selectively inhibit this compound-mediated nucleoside transport without affecting other transporters or cellular processes. However, NBMPR has some limitations in lab experiments. It is a toxic compound and must be handled with care. It is also not suitable for in vivo studies due to its toxicity and poor pharmacokinetic properties.
Future Directions
There are many future directions for research on NBMPR. One area of interest is the development of new analogs with improved pharmacokinetic properties and reduced toxicity. Another area of interest is the use of NBMPR in combination with other drugs to enhance their efficacy in cancer treatment. Additionally, the role of 1-(2-nitrobenzyl)-4-(2-pyridinyl)piperazine in various physiological and pathological processes is still not fully understood, and further research is needed to elucidate its functions. Finally, the development of new methods for studying nucleoside transport and metabolism using NBMPR and other inhibitors will continue to be an important area of research.
Synthesis Methods
NBMPR can be synthesized by reacting 2-nitrobenzyl chloride with 4-(2-pyridinyl)piperazine in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The crude product is then purified by column chromatography to obtain pure NBMPR.
Scientific Research Applications
NBMPR is widely used in scientific research to study the role of 1-(2-nitrobenzyl)-4-(2-pyridinyl)piperazine in nucleoside transport and metabolism. It is used to inhibit this compound-mediated nucleoside transport in various cell types such as cancer cells, immune cells, and neurons. This inhibition allows researchers to study the impact of this compound on nucleoside metabolism and its role in various physiological and pathological processes.
Properties
IUPAC Name |
1-[(2-nitrophenyl)methyl]-4-pyridin-2-ylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2/c21-20(22)15-6-2-1-5-14(15)13-18-9-11-19(12-10-18)16-7-3-4-8-17-16/h1-8H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULYPKTSOBGREPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2[N+](=O)[O-])C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.